Cas no 139262-66-1 (Benzeneacetic acid, a-[[(aminocarbonyl)oxy]methyl]-)

Benzeneacetic acid, a-[[(aminocarbonyl)oxy]methyl]- structure
139262-66-1 structure
Product Name:Benzeneacetic acid, a-[[(aminocarbonyl)oxy]methyl]-
CAS No:139262-66-1
MF:C10H11NO4
MW:209.198642969131
CID:156789
PubChem ID:3025746
Update Time:2025-04-19

Benzeneacetic acid, a-[[(aminocarbonyl)oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-[[(aminocarbonyl)oxy]methyl]-
    • 3-carbamoyloxy-2-phenylpropionic acid
    • 3-carbamoyloxy-2-phenylpropanoic acid
    • Cppa-3,2
    • 3-Carbamoyl-2-phenylpropionic acid
    • Q27149631
    • 139262-66-1
    • 3-[Hydroxy(imino)methoxy]-2-phenylpropanoic acid
    • CHEBI:80589
    • Benzeneacetic acid, alpha-(((aminocarbonyl)oxy)methyl)-
    • DTXSID20930411
    • BENZENEACETIC ACID, .ALPHA.-(((AMINOCARBONYL)OXY)METHYL)-
    • D2V2FDH9KE
    • .ALPHA.-(((AMINOCARBONYL)OXY)METHYL)BENZENEACETIC ACID
    • UNII-D2V2FDH9KE
    • 3-CARBAMOYL-2-PHENYL-PROPIONIC ACID
    • Benzeneacetic acid, alpha-[[(aminocarbonyl)oxy]methyl]-
    • SCHEMBL9011765
    • 3-CARBAMOYLOXY-2-PHENYL-PROPANOIC ACID
    • W 3049
    • Inchi: 1S/C10H11NO4/c11-10(14)15-6-8(9(12)13)7-4-2-1-3-5-7/h1-5,8H,6H2,(H2,11,14)(H,12,13)
    • InChI Key: AYRIVCKWIAUVOO-UHFFFAOYSA-N
    • SMILES: O(C(N)=O)CC(C(=O)O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 209.06883
  • Monoisotopic Mass: 209.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 89.6Ų

Experimental Properties

  • PSA: 89.62

Benzeneacetic acid, a-[[(aminocarbonyl)oxy]methyl]- Related Literature

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.